1-(6-Methoxypyridin-2-yl)-2-methylpropan-1-amine

• IUPAC Name: 1-(6-methoxypyridin-2-yl)-2-methylpropan-1-amine
• InChI: InChI=1S/C10H16N2O/c1-7(2)10(11)8-5-4-6-9(12-8)13-3/h4-7,10H,11H2,1-3H3
• InChI Key: HNLVCMISMOJDQK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C1=NC(=CC=C1)OC)N
• Molecular Formula: C10H16N2O
• Molecular Weight: 180.25 g/mol
• CAS No.: 1270546-99-0

Description

The compound [1-(6-methoxypyridin-2-yl)cyclopropyl]methanamine is a related compound with a CAS Number: 1060807-05-7. It has a molecular weight of 178.23. Another related compound is (6-Methoxypyridin-2-yl)methanamine with a molecular weight of 138.17.

Molecular Structure Analysis

The InChI code for [1-(6-methoxypyridin-2-yl)cyclopropyl]methanamine is 1S/C10H14N2O/c1-13-9-4-2-3-8(12-9)10(7-11)5-6-10/h2-4H,5-7,11H2,1H3. For (6-Methoxypyridin-2-yl)methanamine, the InChI code is 1S/C7H10N2O/c1-10-7-4-2-3-6(5-8)9-7/h2-4H,5,8H2,1H3.

The (6-Methoxypyridin-2-yl)methanamine is in solid form.

Scientific Research Applications

Catalytic and Synthetic Chemistry

• A study on the amination of alcohols demonstrated that 1-methoxy-2-propanol can be selectively aminated to produce 2-amino-1-methoxypropane with high selectivity, highlighting the potential of methoxyamines in synthetic chemistry for the preparation of amines from alcohols (Bassili & Baiker, 1990).
• Another research discussed the nucleophilic amination of methoxypyridines, presenting a novel method using sodium hydride in the presence of lithium iodide. This method offers an efficient approach to synthesize various aminopyridines, which are of potential medicinal interest (Pang, Kaga, & Chiba, 2018).

Structural and Physicochemical Studies

• Research into the protonation sites and hydrogen bonding in mono-hydrobromide salts of N,4-diheteroaryl 2-aminothiazoles, including derivatives of the compound of interest, has been conducted. This study provides insight into the molecular conformations, protonation sites, and hydrogen bonding patterns, contributing to the understanding of the compound's structural chemistry (Böck et al., 2021).

Antagonistic Activities

• Investigation into alphavbeta3 antagonists for osteoporosis treatment identified a compound as a potent antagonist of the alphavbeta3 receptor. This highlights the role of methoxypyridinyl derivatives in developing therapeutic agents for bone disorders (Hutchinson et al., 2003).

Metabolic Studies

• A metabolic study on the O-demethylation of psychotomimetic amines revealed insights into the metabolism of methoxylated phenyl-aminopropanes. This research could be significant for understanding the metabolic pathways and psychotomimetic properties of similar compounds (Zweig & Castagnoli, 1977).

Safety and Hazards

The [1-(6-methoxypyridin-2-yl)cyclopropyl]methanamine has hazard statements H302, H314, H335. The (6-Methoxypyridin-2-yl)methanamine has a hazard statement H301.